2,3-Diphenylpyridine
Overview
Description
Synthesis Analysis
The synthesis of 2,3-dihydropyridines, which are important starting materials for pharmaceuticals, has been predicted using density functional theory (DFT) calculations . The synthesis involves the use of 1,2,3,4,5-pentamethylcyclopentadienyl (Cp*) iridium complexes . Another method involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature, followed by treatment with acetic anhydride at 120°C .Molecular Structure Analysis
The molecular structure of 2,3-Diphenylpyridine is characterized by a pyridine ring substituted with phenyl groups at the 2nd and 3rd positions . The molecular formula is C17H13N, and the molecular weight is 231.29 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,3-Diphenylpyridine include a molecular formula of C17H13N and a molecular weight of 231.29 . More specific properties such as melting point, boiling point, density, etc., are not provided in the search results.Scientific Research Applications
Fluorescent Sensors for Monitoring Photopolymerization
2,3-Diphenylpyridine derivatives have been used as fluorescent sensors for monitoring free-radical photopolymerization processes . The fluorescence intensity ratio measured at two different wavelengths serves as the progress indicator . This application is particularly useful in the study of the polymerization progress of monomers .
Spectroscopic Sensors for Determining Superacid Generation Efficiencies
These derivatives also serve as spectroscopic sensors for determining the efficiencies of the generation of superacids by cationic photoinitiators during the cationic photopolymerization process . This dual application allows for a comprehensive understanding of both free-radical and cationic photopolymerization processes .
Study of Solvatochromism
The positive solvatochromism of 2,3-diphenylpyridine derivatives has been studied by measuring the absorption and emission spectra in selected solvents . This study provides valuable insights into the interaction between the solvent and the solute .
Synthesis of Novel Fluorescent Sensors
2,3-Diphenylpyridine derivatives have been used in the synthesis of novel fluorescent sensors with electron-donating or electron-withdrawing substituents incorporated into a chromophore group . The spectroscopic properties of these compounds have been extensively studied .
Study of the Effect of Substituents on Sensitivity
The effect of substituents on the sensitivity of the 2,3-diphenylpyridine derivatives as sensors during photopolymerization has been evaluated and discussed . This study contributes to the optimization of the sensor design for specific applications .
Monitoring Free-Radical Polymerization
2,3-Diphenylpyridine derivatives, particularly those containing strong electron-donating substituents, have been found to slightly shift their fluorescence spectrum during the free-radical polymerization of monomer . This property makes them excellent sensors for monitoring free-radical polymerization .
Safety and Hazards
Future Directions
While specific future directions for 2,3-Diphenylpyridine are not mentioned in the search results, there are indications of ongoing research in related areas. For instance, there has been significant progress in synthesizing structurally diverse and biologically relevant pyrano [2,3-c]pyrazole derivatives through the integration of green methodologies . This suggests potential future directions in the synthesis and application of related pyridine derivatives.
Mechanism of Action
Target of Action
2,3-Diphenylpyridine is a derivative of pyridine, a class of aromatic compounds that are prevalent in various human activities . The presence of the ring nitrogen defines the reactivity of pyridine derivatives . Pyridine derivatives occur ubiquitously as pyridoxine (vitamin B6) and vitamin B3, which are used in the synthesis of nicotinamide adenine dinucleotide (NAD+) and nicotinamide adenine dinucleotide phosphate (NADP+) . Therefore, the primary targets of 2,3-Diphenylpyridine could be related to these biochemical pathways.
Mode of Action
It’s known that the presence of the ring nitrogen in pyridine derivatives defines their reactivity . This suggests that 2,3-Diphenylpyridine might interact with its targets through the nitrogen atom in its pyridine ring.
Biochemical Pathways
Pyridine derivatives, including 2,3-Diphenylpyridine, are involved in various biochemical pathways. For instance, they are used in the synthesis of NAD+ and NADP+, which are crucial coenzymes in numerous biochemical reactions . In the degradation pathway of pyridine derivatives, the product of the first reaction is converted to 2,3,6-trihydroxypyridine, which is then transformed to α-ketoglutarate .
Result of Action
Given its involvement in the synthesis of nad+ and nadp+, it can be inferred that 2,3-diphenylpyridine might influence cellular energy metabolism and redox reactions .
Action Environment
The action, efficacy, and stability of 2,3-Diphenylpyridine can be influenced by various environmental factors. For instance, the compound’s reactivity and degradation might be affected by the presence of other substances in the environment
properties
IUPAC Name |
2,3-diphenylpyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N/c1-3-8-14(9-4-1)16-12-7-13-18-17(16)15-10-5-2-6-11-15/h1-13H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKAXDAMWMOBXMP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60187063 |
Source
|
| Record name | 2,3-Diphenylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60187063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Diphenylpyridine | |
CAS RN |
33421-53-3 |
Source
|
| Record name | 2,3-Diphenylpyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=33421-53-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Diphenylpyridine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033421533 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,3-Diphenylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60187063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-diphenylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.814 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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